2-(4-{(E)-[2-({(4-chlorophenyl)[(4-methoxyphenyl)sulfonyl]amino}acetyl)hydrazinylidene]methyl}phenoxy)-N-(2-phenylethyl)acetamide (non-preferred name)

• Molecular Formula: C32H31ClN4O6S
• Molecular Weight: 635.1g/mol
• IUPAC Name: 2-(4-chloro-N-(4-methoxyphenyl)sulfonylanilino)-N-[(E)-[4-[2-oxo-2-(2-phenylethylamino)ethoxy]phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C32H31ClN4O6S/c1-42-28-15-17-30(18-16-28)44(40,41)37(27-11-9-26(33)10-12-27)22-31(38)36-35-21-25-7-13-29(14-8-25)43-23-32(39)34-20-19-24-5-3-2-4-6-24/h2-18,21H,19-20,22-23H2,1H3,(H,34,39)(H,36,38)/b35-21+
• InChI Key: GEKYNEBCEJIZTN-XICOUIIWSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)N/N=C/C2=CC=C(C=C2)OCC(=O)NCCC3=CC=CC=C3)C4=CC=C(C=C4)Cl
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NN=CC2=CC=C(C=C2)OCC(=O)NCCC3=CC=CC=C3)C4=CC=C(C=C4)Cl

Description

2-(4-{(E)-[2-({(4-chlorophenyl)[(4-methoxyphenyl)sulfonyl]amino}acetyl)hydrazinylidene]methyl}phenoxy)-N-(2-phenylethyl)acetamide (non-preferred name) is a useful research compound. Its molecular formula is C32H31ClN4O6S and its molecular weight is 635.1g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-{(E)-[2-({(4-chlorophenyl)[(4-methoxyphenyl)sulfonyl]amino}acetyl)hydrazinylidene]methyl}phenoxy)-N-(2-phenylethyl)acetamide (non-preferred name) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-{(E)-[2-({(4-chlorophenyl)[(4-methoxyphenyl)sulfonyl]amino}acetyl)hydrazinylidene]methyl}phenoxy)-N-(2-phenylethyl)acetamide (non-preferred name) including the price, delivery time, and more detailed information at info@benchchem.com.